![molecular formula C12H17N3O B11803023 4-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde](/img/structure/B11803023.png)
4-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde
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Overview
Description
4-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde is an organic compound with the molecular formula C12H17N3O and a molecular weight of 219.28 g/mol . This compound features a nicotinaldehyde core substituted with a 4-methylpiperazin-1-yl group, making it a valuable intermediate in various chemical syntheses and research applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde typically involves the reaction of 6-bromonicotinaldehyde with 4-methylpiperazine under reductive amination conditions . The reaction is carried out in the presence of a reducing agent such as sodium triacetoxyborohydride, which facilitates the formation of the desired product.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. Bulk manufacturing often employs continuous flow reactors and automated systems to maintain consistent quality and efficiency .
Chemical Reactions Analysis
Types of Reactions
4-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde undergoes various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.
Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an aqueous medium.
Reduction: Sodium borohydride in methanol.
Substitution: Nucleophiles like amines or thiols in the presence of a base.
Major Products Formed
Oxidation: 4-Methyl-6-(4-methylpiperazin-1-yl)nicotinic acid.
Reduction: 4-Methyl-6-(4-methylpiperazin-1-yl)nicotinalcohol.
Substitution: Various substituted piperazine derivatives.
Scientific Research Applications
4-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde is utilized in several scientific research fields:
Chemistry: As an intermediate in the synthesis of complex organic molecules and pharmaceuticals.
Biology: Used in the study of enzyme interactions and as a probe in biochemical assays.
Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.
Industry: Employed in the production of specialty chemicals and advanced materials.
Mechanism of Action
The mechanism of action of 4-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde involves its interaction with specific molecular targets. The piperazine moiety is known to enhance the compound’s binding affinity to certain receptors and enzymes, facilitating its biological activity . The aldehyde group can form covalent bonds with nucleophilic sites on proteins, modulating their function and activity .
Comparison with Similar Compounds
Similar Compounds
6-(4-Methylpiperazin-1-yl)nicotinic acid: Similar structure but with a carboxylic acid group instead of an aldehyde.
Olanzapine N-oxide: Contains a piperazine ring and is used as an antipsychotic agent.
N-{5-[4-(4-Methylpiperazin-1-yl)phenyl]-1H-pyrrolo[2,3-b]pyridin-3-yl}: Another compound with a piperazine moiety, used in medicinal chemistry.
Uniqueness
4-Methyl-6-(4-methylpiperazin-1-yl)nicotinaldehyde is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.
Properties
Molecular Formula |
C12H17N3O |
---|---|
Molecular Weight |
219.28 g/mol |
IUPAC Name |
4-methyl-6-(4-methylpiperazin-1-yl)pyridine-3-carbaldehyde |
InChI |
InChI=1S/C12H17N3O/c1-10-7-12(13-8-11(10)9-16)15-5-3-14(2)4-6-15/h7-9H,3-6H2,1-2H3 |
InChI Key |
XQNYCBUQAFKRDZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC=C1C=O)N2CCN(CC2)C |
Origin of Product |
United States |
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